4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol

• IUPAC Name: 4-[(2-fluorophenyl)methoxy]-2-methylbenzenethiol
• InChI: InChI=1S/C14H13FOS/c1-10-8-12(6-7-14(10)17)16-9-11-4-2-3-5-13(11)15/h2-8,17H,9H2,1H3
• InChI Key: MSYUKJJYUAPTDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=CC=CC=C2F)S
• Molecular Formula: C14H13FOS
• Molecular Weight: 248.32 g/mol

Description

4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol is a chemical compound with unique properties and applications in various fields. It is known for its specific molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

The preparation of 4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol involves several synthetic routes and reaction conditions. One common method includes the formation of inclusion complexes with cyclodextrins. This process involves the use of cyclodextrins to improve the physical, chemical, and biological characteristics of the compound, such as solubility and stability . Industrial production methods may vary, but they generally focus on optimizing yield and purity through controlled reaction conditions.

Chemical Reactions Analysis

4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate the desired transformations. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives with enhanced properties or functionalities .

Scientific Research Applications

4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol has a wide range of scientific research applications. In chemistry, it is used to study reaction mechanisms and develop new synthetic methodologies. In biology, it is employed in the investigation of biological pathways and molecular interactions. In medicine, it has potential therapeutic applications due to its unique reactivity and interaction with biological targets. Industrially, it is used in the development of new materials and processes .

Mechanism of Action

The mechanism of action of 4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

4-[(2-Fluorophenyl)methoxy]-2-methylbenzenethiol can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable molecular structures or reactivity profiles. The comparison can focus on differences in reactivity, stability, and applications, providing insights into the advantages and limitations of this compound .